|
NAME
|
Styrene Mizoroki-Heck
|
|
Name
|
|
|
Quantity
|
0.006 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
C1=CC=C(C=C1)P(CCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
|
Addition Order |
1 |
|
Name
|
|
|
Quantity
|
0.005 mmol
|
|
Type
|
|
|
Smiles
|
C1=C\CC/C=C\CC/1.C1=C\CC/C=C\CC/1.[Ni]
|
Addition Order |
2 |
|
Name
|
|
|
Quantity
|
0.05 mmol
|
|
Type
|
limiting reactant
|
|
Smiles
|
O=S(=O)(Oc1ccccc1)C(F)(F)F
|
Addition Order |
6 |
|
Control Type
|
WELL_PLATE
|
|
Setpoint
|
1.2 mL
|
|
Material
|
GLASS
|
|
Attachments
|
MAT
|
|
Type
|
GLOVE_BOX
|
|
Details
|
nitrogen atmosphere
|
|
Control Type
|
DRY_ALUMINUM_PLATE
|
|
Setpoint
|
85 °C
|
|
Type
|
STIR_BAR
|
|
Rate
|
MEDIUM
|
|
RPM
|
0
|
|
Reflux
|
|
|
Conditions are dynamic
|
|
Sensitive to moisture |
1 |
Sensitive to oxygen |
1 |
|
Type
|
ADDITION
|
|
Phase kept
|
Filtrate
|
|
Automated
|
1
|
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
internal standard
|
|
Smiles
|
COc1cc(OC)cc(OC)c1
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 4.534508e+07 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=C/c1ccccc1)\c1ccccc1
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 4.941927e+07 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=C(c1ccccc1)c1ccccc1
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 3.356616e+07 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 0 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 0 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 0 | GC-FID |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
| Type | Value | Analysis |
|---|---|---|
| AREA | 0 | GC-FID |
|
Type
|
GC
|
|
Details
|
Ran a special GC-FID method for this plate with a slower temperature ramp. As a result, retention times vary to the other plates.
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
